![molecular formula C17H24N2O4S B5689628 4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide](/img/structure/B5689628.png)
4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide, also known as ABT-639, is a selective T-type calcium channel blocker that has potential therapeutic applications in various diseases. This compound was first synthesized by Abbott Laboratories and has been extensively studied for its mechanism of action and physiological effects.
Mechanism of Action
4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide blocks the T-type calcium channels by binding to the alpha-1 subunit of the channel. This results in the inhibition of calcium influx into the cell, which leads to a decrease in neuronal excitability and vasodilation.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on the cardiovascular system, including the reduction of blood pressure and heart rate. It also has potential analgesic effects, as it has been shown to reduce pain in animal models of neuropathic pain.
Advantages and Limitations for Lab Experiments
4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide has several advantages for lab experiments, including its high selectivity for T-type calcium channels, which allows for specific targeting of these channels. However, one limitation is that it may have off-target effects on other ion channels, which could complicate data interpretation.
Future Directions
There are several potential future directions for research on 4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide. One area of interest is its potential therapeutic applications in epilepsy and neuropathic pain. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on other ion channels. Finally, there is a need for more studies to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of 4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide involves several steps, including the reaction of 3-allyl-3-(hydroxymethyl)-1-piperidine with sulfonyl chloride, followed by the reaction with N-methylbenzamide. The final product is obtained after purification by column chromatography.
Scientific Research Applications
4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide has been studied extensively for its potential therapeutic applications in various diseases, including epilepsy, neuropathic pain, and hypertension. It has been shown to have a high selectivity for T-type calcium channels, which are involved in the regulation of neuronal excitability and cardiovascular function.
properties
IUPAC Name |
4-[3-(hydroxymethyl)-3-prop-2-enylpiperidin-1-yl]sulfonyl-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4S/c1-3-9-17(13-20)10-4-11-19(12-17)24(22,23)15-7-5-14(6-8-15)16(21)18-2/h3,5-8,20H,1,4,9-13H2,2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IONJYHLKGFDTSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)(CC=C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.